Cas no 941884-85-1 (N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide)

N-(1,3-Benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide is a synthetic organic compound featuring a benzothiazole core linked to a benzyl group and a 4-(ethanesulfonyl)phenylacetamide moiety. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The ethanesulfonyl group enhances solubility and may influence binding affinity in target interactions, while the benzothiazole component is known for its role in diverse pharmacological applications, including antimicrobial and antitumor agents. The compound’s well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its synthetic accessibility and functional group compatibility further support its use in exploratory research and drug development.

N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide structure

941884-85-1 structure

Product Name:N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide

CAS No:941884-85-1

MF:C₂₄H₂₂N₂O₃S₂

MW:450.573083400726

CID:5505850

Update Time:2025-10-28

N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(1,3-benzothiazol-2-yl)-N-benzyl-2-(4-ethylsulfonylphenyl)acetamide
- N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide
- Inchi： 1S/C24H22N2O3S2/c1-2-31(28,29)20-14-12-18(13-15-20)16-23(27)26(17-19-8-4-3-5-9-19)24-25-21-10-6-7-11-22(21)30-24/h3-15H,2,16-17H2,1H3
- InChI Key： LWIWXFYTZDDCKM-UHFFFAOYSA-N
- SMILES： C1(CC(N(C2=NC3=CC=CC=C3S2)CC2=CC=CC=C2)=O)=CC=C(S(CC)(=O)=O)C=C1

N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2829-0993-2μmol	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2829-0993-5μmol	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2829-0993-10μmol	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2829-0993-20μmol	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2829-0993-1mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2829-0993-2mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2829-0993-3mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2829-0993-4mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2829-0993-5mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2829-0993-10mg	N-(1,3-benzothiazol-2-yl)-N-benzyl-2-[4-(ethanesulfonyl)phenyl]acetamide	941884-85-1	90%+	10mg	$79.0	2023-05-16

N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 941884-85-1)

The compound N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 941884-85-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and an ethanesulfonyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with current trends in personalized medicine and precision therapeutics.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in high-throughput screening and computational drug design. The benzothiazole moiety in this compound is known for its bioactivity, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "benzothiazole derivatives in drug discovery" and "ethanesulfonyl group applications" in scientific databases and AI-driven research tools.

The N-benzyl and phenylacetamide segments of the molecule further enhance its versatility. These functional groups are frequently explored in medicinal chemistry for their ability to improve pharmacokinetic properties, such as solubility and metabolic stability. As the pharmaceutical industry shifts toward targeted therapies, compounds like N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide are gaining attention for their potential to address unmet medical needs. Searches for "phenylacetamide-based drugs" and "N-benzyl modifications in pharmacology" reflect this growing interest.

From a synthetic chemistry perspective, the compound's CAS No. 941884-85-1 serves as a critical identifier for researchers sourcing materials or referencing literature. Its structural complexity poses challenges and opportunities for organic synthesis optimization, a topic frequently queried in academic and industrial settings. The ethanesulfonyl group, in particular, is a focal point for discussions on "sulfonyl-containing bioactive compounds" and "synthetic routes for sulfonamide derivatives."

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its biodegradability and ecotoxicological impact are subjects of ongoing study, aligning with the broader push for green chemistry in drug development. Queries such as "sustainable synthesis of benzothiazole compounds" highlight the intersection of scientific innovation and environmental responsibility.

In summary, N-(1,3-benzothiazol-2-yl)-N-benzyl-2-4-(ethanesulfonyl)phenylacetamide represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material science, underscore its relevance in addressing contemporary scientific challenges. As interest in structure-activity relationships and molecular design continues to grow, this compound is poised to remain a key player in the evolving landscape of chemical innovation.